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Compound of Interest

Compound Name: Zearalenone-13C18

Cat. No.: B15553295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
analytical methodologies, and biological interactions of Zearalenone-13C18. This isotopically
labeled mycotoxin serves as a critical internal standard for the accurate quantification of
zearalenone, a potent estrogenic metabolite produced by various Fusarium species.

Core Physicochemical Properties

Zearalenone-13C18 is the uniformly carbon-13 labeled form of Zearalenone. While its
chemical behavior is identical to the unlabeled compound, its increased mass is utilized for
precise detection in mass spectrometry-based analytical methods.[1] The fundamental
properties of Zearalenone-13C18 are summarized below, with data for unlabeled Zearalenone
provided for comparative context where specific data for the labeled compound is not available.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15553295?utm_src=pdf-interest
https://www.benchchem.com/product/b15553295?utm_src=pdf-body
https://www.benchchem.com/product/b15553295?utm_src=pdf-body
https://www.medchemexpress.com/zearalenone-13c18.html
https://www.benchchem.com/product/b15553295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Zearalenone-13C18

Unlabeled Zearalenone

Molecular Formula

[13C]18H2205[2]

C1sH2205[3][4]

Molecular Weight 336.2 g/mol [2] 318.36 g/mol [3][4]

CAS Number 911392-43-3[2] 17924-92-4[4]
Appearance - White crystalline solid[3][4]
Purity >98%|2] >98%[5]

Melting Point - 164-165 °C[4]

UV/Vis (Amax in Methanol)

236, 274, 316 nm[3][5]

Fluorescence (in Ethanol)

Excitation: 314 nm, Emission:
450 nm[3]

Solubility Profile
Solvent Zearalenone-13C18 Unlabeled Zearalenone
o Soluble (often supplied in this )
Acetonitrile Progressively soluble[3]
solvent)[2]

DMSO - ~20 mg/mL][5]

Ethanol - ~20 mg/mL[5]
Dimethylformamide (DMF) - ~20 mg/mL[5]

~0.002 g/100 mL (Slightly

Water -

soluble)[3]
Aqueous Alkali - Soluble[3]
Hexane - Slightly soluble[3]

Experimental Protocols

Zearalenone-13C18 is primarily utilized as an internal standard in analytical chemistry to

correct for matrix effects and variations during sample preparation and analysis, thereby
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enhancing the accuracy of quantification.[6]

Quantification of Zearalenone in Feed Samples using
GC-MS with Isotope Dilution

This protocol describes a common application for Zearalenone-13C18.

I. Sample Preparation and Extraction:

» Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene tube.
e Add 20 mL of an acetonitrile/water (50:50, v/v) extraction solution.

o Shake vigorously for 30 minutes.

e Centrifuge at 4000 rpm for 10 minutes.

o Transfer 2.0 mL of the supernatant to a new tube.

II. Internal Standard Spiking and Cleanup:

e Add a known concentration of Zearalenone-13C18 solution (e.g., 50 ng/mL) to the
supernatant.[7]

 Dilute the extract with Phosphate-Buffered Saline (PBS) to reduce the organic solvent
concentration, which is crucial for the next step.

o Pass the diluted extract through an immunoaffinity column (IAC) specific for zearalenone and
its derivatives.[7][8] The IAC selectively binds the analytes.

e Wash the column with water to remove interfering substances.
o Elute the bound zearalenone and Zearalenone-13C18 from the column using methanol.
[ll. Derivatization and GC-MS Analysis:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.
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e Reconstitute the residue in a derivatizing agent (e.g., a silylating agent like BSTFA) and heat
to convert the analytes into their more volatile trimethylsilyl (TMS) derivatives.

« Inject the derivatized sample into the Gas Chromatography-Mass Spectrometry (GC-MS)

system.

e Quantify the native zearalenone by comparing its peak area to the peak area of the
Zearalenone-13C18 internal standard.[7][9]

Workflow for Zearalenone Quantification
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Sample Preparation

Feed Sample (5g)

Add Acetonitrile/Water
Shake & Centrifuge

Collect Supernatant

Purification & Isotope Dilution

Spike with
Zearalenone-13C18

Immunoaffinity
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GC-MS Analysis

:

Quantification vs.
Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Zearalenone-13C18]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15553295#what-are-the-
physicochemical-properties-of-zearalenone-13c18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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